Cas no 893359-35-8 (N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}thiophene-2-carboxamide)

• Product Name: N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}thiophene-2-carboxamide
• CAS No: 893359-35-8
• MF: C₁₉H₂₀N₂O₃S₂
• MW: 388.503702163696
• CID: 6462403
• Update Time: 2025-05-20

N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}thiophene-2-carboxamide
• N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]thiophene-2-carboxamide

• Inchi： 1S/C19H20N2O3S2/c1-12-16(8-9-20-18(22)17-5-4-10-25-17)26-19(21-12)13-6-7-14(23-2)15(11-13)24-3/h4-7,10-11H,8-9H2,1-3H3,(H,20,22)
• InChI Key： XKKDWYZFAJZBNJ-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2SC(C3=CC=C(OC)C(OC)=C3)=NC=2C)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}thiophene-2-carboxamide

N-{2-[2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}thiophene-2-carboxamide (CAS No. 893359-35-8)

The compound N-{2-[2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}thiophene-2-carboxamide, identified by the CAS registry number 893359-35-8, is a complex organic molecule with a unique structure that combines a thiophene ring system with a thiazole moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a thiophene ring (a five-membered aromatic ring containing two double bonds and one sulfur atom) and a thiazole ring (a five-membered heterocyclic compound containing sulfur and nitrogen atoms). The presence of these heterocyclic rings contributes to the compound's electronic properties and reactivity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to efficiently construct the molecule, often employing multi-component reactions or stepwise synthesis strategies. For instance, the formation of the thiazole ring typically involves condensation reactions between an amine and an aldehyde or ketone derivative under specific conditions. Similarly, the thiophene ring can be synthesized through cyclization reactions involving appropriate precursors.

The functional groups present in this compound, such as the carboxamide group and the methoxy substituents on the phenyl ring, play a significant role in its chemical behavior. The carboxamide group is known for its ability to form hydrogen bonds, which can influence the compound's solubility and bioavailability. The methoxy groups on the phenyl ring are electron-donating substituents that can modulate the electronic properties of the aromatic system, potentially affecting reactivity in various chemical transformations.

In terms of applications, this compound has shown promise in pharmacological studies. Its structure suggests potential activity as a ligand or receptor modulator due to the presence of heterocyclic rings that can interact with biological targets. Recent research has explored its effects on cellular signaling pathways and its potential role in treating diseases such as cancer or neurodegenerative disorders. Additionally, the compound's electronic properties make it a candidate for use in organic electronics or optoelectronic devices.

From a materials science perspective, the compound's stability under various conditions has been investigated. Studies have demonstrated that it exhibits good thermal stability and resistance to oxidation under ambient conditions. These properties make it suitable for applications where durability and longevity are critical factors.

The synthesis of this compound also highlights advancements in green chemistry practices. Researchers have developed environmentally friendly methods to construct this molecule, minimizing waste generation and reducing reliance on hazardous reagents. For example, catalytic systems using transition metals or enzymes have been employed to facilitate key steps in the synthesis process.

In conclusion, N-{2-[2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}thiophene-2-carboxamide (CAS No. 893359-35-8) is a versatile compound with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for further research and development.